Cas no 1361691-33-9 (3,4-Dichloro-3'-fluoro-2'-iodo-biphenyl)

• Product Name: 3,4-Dichloro-3'-fluoro-2'-iodo-biphenyl
• CAS No: 1361691-33-9
• MF: C₁₂H₆Cl₂FI
• MW: 366.984917163849
• CID: 4993765
• Update Time: 2025-10-29

3,4-Dichloro-3'-fluoro-2'-iodo-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-3'-fluoro-2'-iodo-biphenyl

• Inchi： 1S/C12H6Cl2FI/c13-9-5-4-7(6-10(9)14)8-2-1-3-11(15)12(8)16/h1-6H
• InChI Key： GAOZRAOAKAODRQ-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C1C=CC(=C(C=1)Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 6
• Topological Polar Surface Area: 0

Additional information on 3,4-Dichloro-3'-fluoro-2'-iodo-biphenyl

Comprehensive Overview of 3,4-Dichloro-3'-fluoro-2'-iodo-biphenyl (CAS No. 1361691-33-9)

3,4-Dichloro-3'-fluoro-2'-iodo-biphenyl (CAS No. 1361691-33-9) is a halogenated biphenyl derivative that has garnered significant attention in the field of organic chemistry and material science. This compound, characterized by its unique combination of chlorine, fluorine, and iodine substituents, serves as a versatile intermediate in the synthesis of advanced materials and pharmaceuticals. Its molecular structure, featuring a biphenyl core with strategically placed halogens, makes it a valuable building block for researchers exploring cross-coupling reactions and catalysis.

In recent years, the demand for halogenated aromatic compounds like 3,4-Dichloro-3'-fluoro-2'-iodo-biphenyl has surged due to their applications in OLED technology and pharmaceutical intermediates. The compound's ability to participate in Suzuki-Miyaura coupling and Ullmann reactions has made it a focal point for chemists developing new methodologies for C-C bond formation. Additionally, its fluorine and iodine substituents enhance its reactivity, enabling precise modifications for targeted applications.

The synthesis of 3,4-Dichloro-3'-fluoro-2'-iodo-biphenyl typically involves multi-step halogenation processes, starting from commercially available biphenyl precursors. Researchers often employ palladium-catalyzed reactions or electrophilic aromatic substitution to introduce the desired halogen atoms. The compound's stability under various conditions makes it suitable for storage and transportation, though proper handling protocols are essential to ensure safety and purity.

One of the most intriguing aspects of 3,4-Dichloro-3'-fluoro-2'-iodo-biphenyl is its potential role in drug discovery. Halogenated biphenyls are known for their bioactivity, and this compound's unique substitution pattern could lead to novel therapeutic agents. For instance, its fluorine atom may improve metabolic stability, while the iodine substituent could facilitate radiolabeling for imaging applications. These properties align with the growing interest in precision medicine and targeted drug delivery.

From an environmental perspective, the degradation and fate of halogenated biphenyls like 3,4-Dichloro-3'-fluoro-2'-iodo-biphenyl are critical areas of study. Researchers are investigating biodegradation pathways and photochemical stability to assess the compound's environmental impact. This aligns with the broader push toward green chemistry and sustainable practices in chemical synthesis.

In the realm of material science, 3,4-Dichloro-3'-fluoro-2'-iodo-biphenyl has shown promise as a precursor for conductive polymers and liquid crystals. Its halogen-rich structure can influence electronic properties, making it a candidate for organic semiconductors. As the demand for flexible electronics grows, compounds like this are likely to play a pivotal role in advancing next-generation displays and wearable technology.

For researchers and manufacturers, sourcing high-quality 3,4-Dichloro-3'-fluoro-2'-iodo-biphenyl is essential. Reputable suppliers often provide detailed analytical data, including HPLC and NMR spectra, to verify purity and composition. The compound's CAS No. 1361691-33-9 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

In summary, 3,4-Dichloro-3'-fluoro-2'-iodo-biphenyl (CAS No. 1361691-33-9) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and catalysis. Its unique halogenation pattern and reactivity make it a valuable tool for innovation, particularly in fields prioritizing sustainability and advanced functionality. As research continues, this compound is poised to contribute to breakthroughs in both science and industry.